N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide, also known as CFTR(inh)-172, is a small molecule inhibitor that is widely used in scientific research. This compound is specifically designed to target the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which plays a crucial role in regulating ion transport across cell membranes. CFTR(inh)-172 has been extensively studied for its ability to modulate CFTR function and its potential therapeutic applications in cystic fibrosis and other related diseases.
Mechanism of Action
N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide(inh)-172 acts as a specific inhibitor of this compound by binding to a specific site on the protein and preventing its activation. This inhibition results in the reduction of ion transport across cell membranes, which can have various physiological and pathological effects.
Biochemical and Physiological Effects:
This compound(inh)-172 has been shown to have various biochemical and physiological effects, including the inhibition of this compound-mediated chloride secretion in epithelial cells, the modulation of airway surface liquid volume, and the regulation of mucus viscosity. These effects have been extensively studied in various in vitro and in vivo models.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide(inh)-172 has several advantages as a research tool, including its high specificity and potency, its ability to inhibit this compound function in various cell types and tissues, and its compatibility with various experimental techniques. However, it also has some limitations, such as its potential off-target effects and its limited solubility in aqueous solutions.
Future Directions
N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide(inh)-172 has opened up new avenues for research in the field of cystic fibrosis and related diseases. Some of the future directions for research include the development of more potent and specific this compound inhibitors, the identification of novel therapeutic targets for this compound modulation, and the evaluation of the efficacy and safety of this compound modulators in clinical trials.
In conclusion, this compound(inh)-172 is a valuable research tool that has contributed significantly to our understanding of this compound function and its potential therapeutic applications. Its use in scientific research will continue to advance our knowledge of cystic fibrosis and related diseases and pave the way for the development of new treatments.
Synthesis Methods
The synthesis of N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide(inh)-172 involves several steps, including the reaction between 3-chloro-4-fluoroaniline and 2-oxo-2-(1-piperidinyl)ethylmethanesulfonate, followed by purification and characterization. The detailed synthesis method has been described in various research articles and patents.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]methanesulfonamide(inh)-172 has been widely used in scientific research to study the role of this compound in various physiological and pathological processes. It has been used to investigate the molecular mechanisms underlying this compound dysfunction in cystic fibrosis and other related diseases, as well as to screen potential therapeutic compounds that can modulate this compound function.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-N-(2-oxo-2-piperidin-1-ylethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClFN2O3S/c1-22(20,21)18(11-5-6-13(16)12(15)9-11)10-14(19)17-7-3-2-4-8-17/h5-6,9H,2-4,7-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIYOYONQHWSFNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)N1CCCCC1)C2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.